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Compound of Interest

Compound Name: Sulfopin

Cat. No.: B2452273 Get Quote

Sulfopin is a potent and highly selective covalent inhibitor of the peptidyl-prolyl isomerase

Pin1, an enzyme implicated in the progression of various cancers through the activation of

oncogenes and inactivation of tumor suppressors.[1][2][3][4][5][6] This document provides

detailed protocols for the preparation of Sulfopin stock solutions and subsequent working

dilutions for use in both in vitro and in vivo research applications.

Data Presentation
Sulfopin Properties and Storage

Property Value Reference

Molecular Weight 281.81 g/mol [1]

Appearance White to off-white solid [1]

Storage of Powder
-20°C for up to 3 years; 4°C for

up to 2 years
[1][4]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Solubility of Sulfopin
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Solvent
Maximum
Concentration

Notes Reference

DMSO
100 mg/mL (354.86

mM)

Ultrasonic bath and

warming to 37°C may

be required. Use of

fresh, non-

hygroscopic DMSO is

recommended.

[1][2][7]

Water
4.35 mg/mL (15.44

mM)

Requires sonication

and heating to 60°C.
[1]

Ethanol 28 mg/mL - [7]

Recommended Concentrations for Experiments
Application

Cell Line /
Model

Concentration
/ Dosage

Treatment
Duration

Reference

In Vitro MDA-MB-468 1, 2.5 µM 4-8 days [1][2][6]

PATU-8988T 1, 2.5 µM 4 days [1][2][6]

HEK293 2 µM 48 hours [1][2][4][6]

In Vivo
Mice

(Neuroblastoma)
40 mg/kg (p.o.)

Once or twice

daily for 7 days
[1][2][6]

Mice (Pancreatic

Cancer)

20-40 mg/kg

(i.p.)
Daily for 27 days [1][2][6]

Zebrafish

(Neuroblastoma)
25-100 µM - [1][2][6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Sulfopin Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Sulfopin in dimethyl

sulfoxide (DMSO).

Materials:

Sulfopin powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:

Weigh out the desired amount of Sulfopin powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 2.818 mg of Sulfopin (Molecular Weight = 281.81 g/mol ).

Add the appropriate volume of DMSO to the Sulfopin powder. For a 10 mM solution, if you

weighed out 2.818 mg, add 1 mL of DMSO.

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the Sulfopin is not fully dissolved, place the tube in an ultrasonic water bath. Sonicate for

5-10 minute intervals until the solution is clear. Gentle warming to 37°C can also aid

dissolution.[2]

Once completely dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Protocol 2: Preparation of Working Dilutions for In Vitro
Cell-Based Assays
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Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b2452273?utm_src=pdf-body
https://www.benchchem.com/product/b2452273?utm_src=pdf-body
https://www.benchchem.com/product/b2452273?utm_src=pdf-body
https://www.benchchem.com/product/b2452273?utm_src=pdf-body
https://www.benchchem.com/product/b2452273?utm_src=pdf-body
https://www.benchchem.com/product/b2452273?utm_src=pdf-body
https://file.glpbio.com/quotepdf/product.php?token=3zYuU4UBRqNxl_wNlVcj8o6-R3wVwoJYmRS1vjJ9X-LJMIpjYcgQxtxxcgSrmyBU4sMZL9VasO1HXs2Ws9wpvMwc7r5QwianrlPtfBL72z58kqUmuazCs99mQw_LeGtIhWBABlzqk7Qqx
https://www.medchemexpress.com/sulfopin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2452273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the preparation of working dilutions of Sulfopin from a DMSO stock

solution for use in cell culture experiments.

Materials:

10 mM Sulfopin stock solution in DMSO

Appropriate cell culture medium

Sterile tubes

Procedure:

Thaw a single-use aliquot of the 10 mM Sulfopin stock solution at room temperature.

Calculate the volume of stock solution required to achieve the desired final concentration in

your cell culture medium. For example, to prepare 1 mL of a 10 µM working solution, you

would need 1 µL of the 10 mM stock solution.

Perform a serial dilution of the stock solution in cell culture medium to achieve the final

desired concentration. It is recommended to perform intermediate dilutions to ensure

accuracy.

Add the final working dilution to your cells. Ensure that the final concentration of DMSO in

the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Protocol 3: Preparation of a Dosing Solution for In Vivo
Animal Studies
This protocol details the preparation of a Sulfopin dosing solution for oral gavage (p.o.) or

intraperitoneal (i.p.) injection in mice. This formulation uses a co-solvent system to enhance

solubility and bioavailability.

Materials:

Sulfopin powder

DMSO
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PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Procedure:

Prepare a concentrated stock solution of Sulfopin in DMSO. For example, dissolve Sulfopin
in DMSO to a concentration of 25 mg/mL.

To prepare the final dosing solution, add the components in the following order, ensuring the

solution is mixed thoroughly after each addition:

10% DMSO (from the concentrated stock)

40% PEG300

5% Tween-80

45% Saline

For example, to prepare 1 mL of a dosing solution containing 2.5 mg of Sulfopin:

Take 100 µL of the 25 mg/mL Sulfopin stock in DMSO.

Add 400 µL of PEG300 and mix well.

Add 50 µL of Tween-80 and mix well.

Add 450 µL of Saline to bring the final volume to 1 mL.

The final concentration of Sulfopin in this example is 2.5 mg/mL. Adjust the initial

concentration of the DMSO stock and the volumes accordingly to achieve the desired final

dosage.
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This protocol should yield a clear solution with a solubility of at least 2.5 mg/mL.[1] If

precipitation occurs, gentle warming and sonication can be used.[1]
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Caption: Sulfopin covalently inhibits Pin1, leading to reduced c-Myc activity.
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Caption: Workflow for preparing a Sulfopin stock solution in DMSO.
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Caption: Workflow for preparing an in vivo dosing solution of Sulfopin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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